Cas no 1132758-35-0 (2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile)

• Product Name: 2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• CAS No: 1132758-35-0
• MF: C₁₆H₁₃ClN₂
• MW: 268.740822553635
• CID: 5060514
• Update Time: 2025-10-05

2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• Inchi： 1S/C16H13ClN2/c17-16-13(10-18)15(11-6-2-1-3-7-11)12-8-4-5-9-14(12)19-16/h1-3,6-7H,4-5,8-9H2
• InChI Key： ABQSLKNQOYWSDF-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C2C=CC=CC=2)=C2C(CCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile

Recent Advances in the Study of 2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS: 1132758-35-0)

2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS: 1132758-35-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound and its implications for future research.

The compound belongs to the tetrahydroquinoline family, which is known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of the chloro and cyano functional groups in the molecular structure of 2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile enhances its reactivity and makes it a promising scaffold for the development of novel bioactive molecules. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile on specific kinase enzymes involved in cancer cell proliferation. The results demonstrated significant inhibition of these kinases at nanomolar concentrations, suggesting its potential as a lead compound for anticancer drug development. Further in vitro and in vivo studies are underway to evaluate its efficacy and safety profile.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies have shown that 2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile can modulate the activity of certain neurotransmitter receptors, which may have implications for the treatment of conditions such as Alzheimer's and Parkinson's diseases. However, more extensive pharmacological and toxicological studies are required to validate these findings.

In addition to its therapeutic potential, recent research has also explored the use of 2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile as a building block for the synthesis of more complex molecules. Its versatile chemical structure allows for various modifications, enabling the creation of libraries of derivatives with tailored biological activities. High-throughput screening of these derivatives has identified several candidates with promising activity against bacterial and fungal pathogens.

Despite these advancements, challenges remain in the development of 2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile-based therapeutics. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to improve its pharmacokinetic properties. Ongoing research is focused on structural optimization and formulation strategies to overcome these limitations.

In conclusion, 2-Chloro-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS: 1132758-35-0) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and synthetic versatility make it a valuable compound for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in various disease models.